Cas no 1040390-19-9 (2,5-Dibromothiazolo[5,4-d]thiazole)

2,5-Dibromothiazolo[5,4-d]thiazole is a brominated heterocyclic compound featuring a fused thiazole-thiazole core structure. This high-purity intermediate is particularly valued in organic synthesis and materials science for its electron-deficient properties, making it a useful building block for conjugated polymers and small-molecule semiconductors. The dibromo substitution enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the development of optoelectronic materials. Its rigid, planar structure contributes to improved charge transport characteristics in organic electronic devices. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Researchers prioritize it for applications requiring precise molecular design in advanced functional materials.
2,5-Dibromothiazolo[5,4-d]thiazole structure
1040390-19-9 structure
Product Name:2,5-Dibromothiazolo[5,4-d]thiazole
CAS No:1040390-19-9
MF:C4Br2N2S2
MW:299.99419593811
CID:3036363
PubChem ID:24879676
Update Time:2025-10-14

2,5-Dibromothiazolo[5,4-d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromothiazolo[5,4-d]thiazole
    • 2,5‐ dibroMothiazolo[5,4‐ d]thiazole
    • 2,5(c)\\ dibroMothiazolo[5,4(c)\\ d]thiazole
    • dibromo-[1,3]thiazolo[5,4-d][1,3]thiazole
    • Thiazolo[5,4-d]thiazole,2,5-dibromo-
    • 2,5-dibromo-[1,3]thiazolo[5,4-d][1,3]thiazole
    • 1040390-19-9
    • Thiazolo[5,4-d]thiazole, 2,5-dibromo-
    • SCHEMBL15053161
    • DB-163545
    • G91650
    • Inchi: 1S/C4Br2N2S2/c5-3-7-1-2(10-3)8-4(6)9-1
    • InChI Key: MSUPZGGVRIRXAI-UHFFFAOYSA-N
    • SMILES: BrC1=NC2=C(N=C(S2)Br)S1

Computed Properties

  • Exact Mass: 299.78492g/mol
  • Monoisotopic Mass: 297.78697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 82.3Ų

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2,5-Dibromothiazolo[5,4-d]thiazole Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:1040390-19-9)2,5‐ dibroMothiazolo[5,4‐ d]thiazole
Order Number:sfd9573
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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Suzhou Senfeida Chemical Co., Ltd
(CAS:1040390-19-9)2,5‐ dibroMothiazolo[5,4‐ d]thiazole
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Purity:99.9%
Quantity:200kg
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